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Compound of Interest

Compound Name: 2-Phenyloctane

Cat. No.: B13413545

Health and Safety Data Sheet: 2-Phenyloctane

An In-depth Technical Guide for Researchers and Laboratory Professionals

This document provides a comprehensive overview of the health and safety data currently
available for 2-phenyloctane (CAS No. 777-22-0). It is intended for an audience of
researchers, scientists, and drug development professionals who may handle this substance.
Due to a lack of a comprehensive, publicly available Safety Data Sheet (SDS) specifically for 2-
phenyloctane, this guide synthesizes available physicochemical data and extrapolates
potential hazards and handling protocols from its structural isomer, 1-phenyloctane, and other
related aromatic hydrocarbons. All extrapolated information should be interpreted with caution,
and a thorough, site-specific risk assessment should always be conducted prior to use.

Chemical Identification and Physical Properties

2-Phenyloctane, also known as (1-Methylheptyl)benzene, is an aromatic hydrocarbon.[1] Its
fundamental properties are summarized below.
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Property Value Source
Molecular Formula Ci4H22 [1112]
Molecular Weight 190.32 g/mol [1][2]
CAS Number 777-22-0 [11[2]
Appearance Colorless Liquid (inferred) N/A
Density 0.857 - 0.8685 g/cm3 [1][2]
Melting Point -38.9 °C [1112]
Boiling Point 252.6 °C at 760 mmHg [2]
Flash Point 99.6 °C [2]

Water Solubility

301.7 ug/L (temperature not
stated)

[1](2]

Vapor Pressure

0.0305 mmHg at 25°C

[2]

Refractive Index

1.4837

[1](2]

LogP (Octanol/Water Partition

Coefficient)

4.76050

[2]

Hazard Identification and Classification (Inferred)

The following hazard information is primarily derived from data for the structural isomer 1-
phenyloctane and other similar chemicals. It should be treated as provisional for 2-
phenyloctane.
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Hazard Class

Classification and Statements

Acute Toxicity

May be harmful if swallowed, in contact with
skin, or if inhaled.[3] (H302, H312, H332)

Skin Corrosion/Irritation

Causes skin irritation.[3] (H315)

Eye Damage/Irritation

Causes serious eye irritation.[3] (H319)

Respiratory Irritation

May cause respiratory irritation.[3] (H335)

Aspiration Hazard

May be fatal if swallowed and enters airways
(based on similar hydrocarbons).[4] (H304)

Physical Hazards

Combustible liquid.[5] May form explosive

mixtures with air on intense heating.

GHS Precautionary Statements (Provisional):
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Code Precautionary Statement Source

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr [3]

ay.

Do not eat, drink or smoke
P270 _ _ [6]
when using this product.

Wear protective
P280 gloves/protective clothing/eye [31[7]
protection/face protection.

IF SWALLOWED: Call a
POISON CENTER or

P301+P312 o [3]
doctor/physician if you feel

unwell.

IF ON SKIN: Wash with plenty
P302+P352 [3]
of soap and water.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [31[7]

present and easy to do.

Continue rinsing.

Biological Effects and Toxicological Profile

To date, no specific studies detailing the biological signaling pathways affected by 2-
phenyloctane have been identified. The toxicological properties have not been fully
investigated.[3][8] Chronic exposure to related aromatic compounds, such as benzene, is
known to have significant health effects, including damage to organs and carcinogenicity.[6][9]
However, it is crucial to note that 2-phenyloctane is not classified as a carcinogen by IARC or
NTP.[7]

Experimental Protocols and Workflows
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Protocol 1: General Risk Assessment for Handling 2-
Phenyloctane

This protocol outlines a systematic approach to risk assessment before using 2-phenyloctane
in a laboratory setting.

Methodology:
 Information Gathering:
o Attempt to locate a specific Safety Data Sheet (SDS) from the chemical supplier.

o If unavailable, gather data from reliable sources on structurally similar chemicals (e.g., 1-
phenyloctane).[3][8][10]

o Review the physical and chemical properties, focusing on volatility, flash point, and
solubility.[2]

e Hazard Identification:

o ldentify potential health hazards (irritation, acute toxicity, aspiration risk) and physical
hazards (combustibility).[3][5]

e EXxposure Assessment:
o Determine the quantity of substance to be used and the duration/frequency of the task.

o Evaluate the potential routes of exposure: inhalation, skin contact, eye contact, and
ingestion.

e Control Measures Planning:

o Engineering Controls: Confirm the availability and functionality of a certified chemical fume
hood.[11]

o Personal Protective Equipment (PPE): Select appropriate PPE based on the identified
risks. This must include safety goggles (or a face shield), nitrile gloves, and a lab coat.[7]

[8]
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o Administrative Controls: Develop a Standard Operating Procedure (SOP) for the specific
task. Ensure all personnel are trained on the SOP and the associated hazards.[11]

o Emergency Preparedness:
o Locate and verify the functionality of the nearest safety shower and eyewash station.
o Ensure a chemical spill kit appropriate for flammable liquids is readily available.[11]
» Documentation:

o Document the risk assessment, including the identified hazards, control measures, and
emergency procedures. This documentation should be readily accessible to all laboratory
personnel.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Health and safety data sheet for 2-phenyloctane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13413545#health-and-safety-data-sheet-for-2-
phenyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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